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Compound of Interest

Compound Name: L-Fucose

Cat. No.: B3030135 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

L-fucose, a deoxyhexose sugar, is a critical monosaccharide in glycobiology, playing a pivotal

role in a myriad of cellular processes through its incorporation into glycans—a process termed

fucosylation. The strategic manipulation of fucosylation using L-fucose and its analogs has

emerged as a powerful approach to investigate and modulate fundamental biological functions.

These tools are invaluable for researchers in basic science and professionals in drug

development, offering insights into cell-cell recognition, immune responses, and signaling

pathways. This document provides detailed application notes and experimental protocols for

utilizing L-fucose and its derivatives as metabolic labels and inhibitors to explore the dynamic

world of fucosylated glycans.

Application 1: Metabolic Labeling of Fucosylated
Glycans
Metabolic glycoengineering using L-fucose analogs allows for the introduction of bioorthogonal

functional groups into newly synthesized glycans. These chemical "handles" enable the

visualization, identification, and purification of fucosylated glycoproteins. Peracetylated, azide-,

or alkyne-modified fucose analogs are cell-permeable and are processed by the fucose

salvage pathway, leading to their incorporation into cellular glycoconjugates.
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Parameter
Peracetylated 6-
Azidofucose
(Ac46AzFuc)

Peracetylated 6-
Alkynylfucose
(Ac46AlkFuc)

Reference(s)

Typical Concentration 50-100 µM 50-100 µM [1][2]

Incubation Time 24-72 hours 24-72 hours [1][3]

Cell Line Examples
Jurkat, HEK293,

Neuro2A

Jurkat, HEK293,

Neuro2A
[2]

Bioorthogonal

Reaction

Copper(I)-catalyzed

Azide-Alkyne

Cycloaddition

(CuAAC) or Strain-

promoted Alkyne-

Azide Cycloaddition

(SPAAC)

Copper(I)-catalyzed

Azide-Alkyne

Cycloaddition

(CuAAC)
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Metabolic Labeling

Click Chemistry Reaction

Downstream Analysis

Cell Seeding

Addition of Fucose Analog
(e.g., Alkynyl Fucose)

Incubation
(24-72h)

Cell Harvesting & Lysis

Metabolically Labeled Cells

Addition of Azide Probe
(e.g., Azide-Biotin)

Cu(I) Catalyst Addition

Incubation
(30-60 min)

Western Blot Mass Spectrometry Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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